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Compound of Interest

Compound Name: 2-(Dodecyloxy)ethanol

Cat. No.: B1195059 Get Quote

An In-depth Technical Guide to 2-(Dodecyloxy)ethanol

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-(Dodecyloxy)ethanol, a non-ionic surfactant and biochemical reagent. It is

intended for researchers, scientists, and professionals in drug development and chemical

synthesis. This document consolidates key data from various sources into a structured format,

outlines standard experimental methodologies for property determination, and illustrates a

common synthetic pathway.

Chemical Identity and Nomenclature
2-(Dodecyloxy)ethanol, also widely known by its cosmetic industry name Laureth-1, is the

ethylene glycol monoether of lauryl alcohol.[1][2][3][4] It belongs to the family of alcohol

ethoxylates, which are non-ionic surfactants. Its unique amphiphilic nature, combining a

hydrophilic ethylene glycol head with a lipophilic dodecyl tail, makes it useful in a variety of

applications, including as an emulsifying agent and surfactant in cosmetic formulations and as

a biochemical reagent in life science research.[1][5][6]

Table 1: General and Chemical Identifiers
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Identifier Value

CAS Number 4536-30-5[1][2][7][8][9]

Molecular Formula C₁₄H₃₀O₂[1][2][8][9][10]

Molecular Weight 230.39 g/mol [1][4][6][9]

IUPAC Name 2-(dodecyloxy)ethanol[6]

Synonyms

Ethylene glycol monododecyl ether,

Dodecylglycol, Laureth-1, Lauryl ethoxylate[1][2]

[4]

EINECS Number 224-886-5[7]

RTECS Number KK7650000[1][5]

Physical and Chemical Properties
The physical state of 2-(Dodecyloxy)ethanol can be a colorless to faintly green liquid or a

white solid, depending on the ambient temperature, as its melting point is near room

temperature.[1][11] It is generally described as a neat oil.[1]

Table 2: Key Physical Properties
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Property Value Conditions

Melting Point 22 - 24 °C[1][7]

16 °C[10]

Boiling Point 133 °C[1][7] at 2 mmHg

304.4 °C[10][12] at 760 mmHg (est.)

Density 0.873 g/mL[1][7] at 20 °C

Flash Point 20 °C[1][7]

74.9 °C[10] TCC (est.)[12]

Refractive Index (n_D²⁰) 1.446[1][7][10]

Vapor Pressure 0.0 ± 1.4 mmHg[5] at 25 °C

7.5 x 10⁻¹¹ mmHg at 25 °C (est.)[10]

Table 3: Solubility and Partitioning

Property Value Conditions

Solubility in Water 14.19 mg/L[12] at 25 °C (est.)

Solubility in Organic Solvents DMF: 30 mg/mL[1]

DMSO: 30 mg/mL[1]

Ethanol: 15 mg/mL[1]

LogP (Octanol-Water Partition

Coefficient)
5.05[1][5]

5.1[4]

pKa 14.42 ± 0.10 Predicted[1][7]

Experimental Protocols for Property Determination
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While specific experimental reports for 2-(Dodecyloxy)ethanol are not detailed in publicly

available literature, its properties can be determined using standard analytical chemistry

techniques.

Melting and Boiling Point: The melting point can be accurately determined using Differential

Scanning Calorimetry (DSC), which measures the heat flow difference between a sample

and a reference as a function of temperature. The boiling point, especially under reduced

pressure, is determined by distillation. The sample is heated under a specific vacuum, and

the temperature at which the liquid-vapor phases are in equilibrium is recorded.

Density: The density of liquid 2-(Dodecyloxy)ethanol is typically measured using a

pycnometer or a digital density meter at a controlled temperature (e.g., 20 °C).

Refractive Index: An Abbe refractometer is the standard instrument for measuring the

refractive index of liquids. A drop of the sample is placed on the prism, and the refractive

index is read directly at a specified temperature and wavelength (typically the sodium D-line,

589 nm).

Solubility: Solubility is determined by adding a known amount of solute to a known amount of

solvent and observing the point at which no more solute dissolves. For quantitative analysis,

techniques like UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC)

can be used to measure the concentration of the saturated solution.

LogP: The octanol-water partition coefficient is experimentally determined using the shake-

flask method. The compound is dissolved in a mixture of n-octanol and water, the phases are

allowed to separate, and the concentration of the compound in each phase is measured to

determine the partition ratio.

Spectroscopy: Structural confirmation and purity are assessed using spectroscopic methods.

NMR Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the

molecular structure.[10]

Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups, such as

the O-H stretch of the alcohol and C-O stretches of the ether linkage.[2][10]
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Mass Spectrometry (MS): MS is used to determine the molecular weight and

fragmentation pattern of the molecule.[2][3]

Synthesis Pathway
2-(Dodecyloxy)ethanol is commonly synthesized via the Williamson ether synthesis. This

method involves the reaction of a sodium alkoxide with a primary alkyl halide. In this case,

ethylene glycol is deprotonated to form a sodium glycolate intermediate, which then undergoes

nucleophilic substitution with 1-bromododecane.

Step 1: Deprotonation

Step 2: Williamson Ether Synthesis (SN2)

Ethylene Glycol
(HOCH₂CH₂OH)

Sodium Glycolate
(HOCH₂CH₂ONa)

Sodium Hydroxide
(NaOH)

1-Bromododecane
(C₁₂H₂₅Br)

2-(Dodecyloxy)ethanol
(C₁₂H₂₅OCH₂CH₂OH)

H₂O

NaBr

Click to download full resolution via product page

Caption: Williamson ether synthesis of 2-(Dodecyloxy)ethanol.

Applications and Relevance in Drug Development
2-(Dodecyloxy)ethanol serves multiple roles relevant to the scientific community:

Non-ionic Surfactant: In drug formulation, non-ionic surfactants are critical as emulsifiers,

solubilizers, and wetting agents. They are used to stabilize emulsions and suspensions and
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to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs),

thereby improving bioavailability.

Biochemical Reagent: It is used in life sciences as a general-purpose biochemical reagent.

[1][5] Its surfactant properties can be utilized in cell lysis buffers and for solubilizing

membrane proteins.

Cosmetic and Pharmaceutical Excipient: As Laureth-1, it is an ingredient in topical creams,

lotions, and other cosmetic products, functioning as an emulsifying surfactant.[6] Its safety

for use in cosmetics has been reviewed, indicating it is safe when formulated to be non-

irritating.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(DODECYLOXY)ETHANOL | 4536-30-5 [chemicalbook.com]

2. Ethanol, 2-(dodecyloxy)- [webbook.nist.gov]

3. Ethanol, 2-(dodecyloxy)- [webbook.nist.gov]

4. Ethanol, 2-(dodecyloxy)- | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

5. 2-(Dodecyloxy)ethanol | CAS#:4536-30-5 | Chemsrc [chemsrc.com]

6. 2-(Dodecyloxy)ethanol | C14H30O2 | CID 24750 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. chembk.com [chembk.com]

8. calpaclab.com [calpaclab.com]

9. Substance Registry Services | US EPA [cdxapps.epa.gov]

10. Page loading... [wap.guidechem.com]

11. 2-(Dodecyloxy)ethanol for synthesis | C14H30O2 | Biosolve Shop [shop.biosolve-
chemicals.eu]

12. laureth-1, 4536-30-5 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4379504.htm
https://www.chemsrc.com/en/cas/4536-30-5_513187.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://www.benchchem.com/product/b1195059?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4379504.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4536305&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C14H30O2/c1-2-3-4-5-6-7-8-9-10-11-13-16-14-12-15/h15H,2-14H2,1H3
https://www.pharmacompass.com/chemistry-chemical-name/ethanol-2-dodecyloxy
https://www.pharmacompass.com/chemistry-chemical-name/ethanol-2-dodecyloxy
https://www.chemsrc.com/en/cas/4536-30-5_513187.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://chembk.com/en/chem/2-(DODECYLOXY)ETHANOL
https://www.calpaclab.com/2-dodecyloxy-ethanol-98-purity-c14h30o2-1-gram/aab-aa003ez8-1g
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/125781
https://wap.guidechem.com/dictionary/en/4536-30-5.html
https://shop.biosolve-chemicals.eu/detail.php?id=2041
https://shop.biosolve-chemicals.eu/detail.php?id=2041
https://www.thegoodscentscompany.com/data/rw1098281.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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